Cas no 7492-41-3 (bornyl formate)

bornyl formate structure
Product name:bornyl formate
bornyl formate Chemical and Physical Properties
Names and Identifiers
-
- bornyl formate
- (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) formate
- 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, endo-
- Borneol, formate
- endo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl formate
- Endoisobornylformate
- RDWUNORUTVEHJF-UHFFFAOYSA-N
- 1200-67-5
- 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, exo-
- 1,7,7-Trimethyl-formateendo-Bicyclo(2.2.1)heptan-2-ol
- bornylformate
- AKOS017341556
- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, exo-
- Endo-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-yl formate
- (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) formate
- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, (1R,2R,4R)-rel-
- 1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL FORMATE
- 1,7,7-Trimethyl-formateendo-Bicyclo[2.2.1]heptan-2-ol
- Endo-2-Bornanyl formate
- Isobornyl formate
- 7492-41-3
- 74219-20-8
- SCHEMBL309630
- FT-0694325
- FEMA 2161
- DTXSID30862597
- Bicyclo(2.2.1)heptan-2-ol, 1,7,7-trimethyl-, 2-formate, (1R,2R,4R)-rel-
-
- Inchi: InChI=1S/C11H18O2/c1-10(2)8-4-5-11(10,3)9(6-8)13-7-12/h7-9H,4-6H2,1-3H3
- InChI Key: RDWUNORUTVEHJF-UHFFFAOYSA-N
- SMILES: CC1(C)C2CCC1(C)C(C2)OC=O
Computed Properties
- Exact Mass: 182.13074
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- FEMA: 2161 | BORNYL FORMATE
bornyl formate Related Literature
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1. Book reviews
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
-
Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
-
C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
7492-41-3 (bornyl formate) Related Products
- 41498-71-9(EXO-2-NORBORNYL FORMATE)
- 1200-67-5(Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-, 2-formate, (1R,2R,4R)-rel-)
- 2230-90-2(Menthyl formate)
- 1568025-63-7((1S)-2-azido-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)
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